[3-(3,4-Dichlorophenoxy)phenyl]sulfonyl chloride

• IUPAC Name: 3-(3,4-dichlorophenoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C12H7Cl3O3S/c13-11-5-4-9(7-12(11)14)18-8-2-1-3-10(6-8)19(15,16)17/h1-7H
• InChI Key: GJIYPOUFLVRLMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)Cl)OC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H7Cl3O3S
• DSSTOX Substance ID: DTXSID701242882
• Molecular Weight: 337.6 g/mol
• CAS No.: 885950-84-5

Description

Synthesis Analysis

The synthesis of “[3-(3,4-Dichlorophenoxy)phenyl]sulfonyl chloride” involves the use of functional aromatic multisulfonyl chlorides. These compounds serve as building blocks for dendritic and other complex organic molecules.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a sulfonyl chloride group attached to a phenyl ring, which in turn is attached to a dichlorophenoxy group.

Physical And Chemical Properties Analysis

“this compound” is a white to yellow solid. It has a molecular weight of 337.61. The compound should be stored at temperatures between 2-8°C.

Scientific Research Applications

• Chemical Synthesis and Biological Applications :

  • Synthesis of functional aromatic multisulfonyl chlorides, involving compounds such as 3,5-bis(chlorosulfonyl)-1-acetophenone, has been described, highlighting their potential as building blocks for dendritic and other complex organic molecules (Percec et al., 2001).
  • The synthesis of sulfonyl chlorides of phenylboronic acids for use in cross-couplings in organic synthesis has been reported, showcasing their utility in the preparation of complex molecular structures (Vedsø et al., 2004).

• Insecticide Research :

  • Studies on phenylpyrazole insecticides have indicated that these compounds, which include sulfonyl chloride groups, target the GABA-gated chloride channel, demonstrating their effectiveness in pest control (Cole et al., 1993).

• Photoredox Catalysis :

  • A novel photoredox-catalyzed cascade annulation involving sulfonyl chlorides has been developed, enabling the synthesis of benzothiophenes and benzoselenophenes, which are crucial in the development of new organic compounds (Yan et al., 2018).

• Dye Synthesis :

  • Research into the synthesis of new cyan dye-forming couplers containing sulfone groups has been conducted, underscoring the role of sulfonyl chlorides in the development of new dye compounds (Qiao, 2011).

Safety and Hazards

“[3-(3,4-Dichlorophenoxy)phenyl]sulfonyl chloride” is classified as corrosive. The safety information indicates that it may be harmful if swallowed (H302) and causes severe skin burns and eye damage (H314). Precautionary measures include wearing protective gloves/protective clothing/eye protection/face protection (P280), and in case of contact with eyes, rinse cautiously with water for several minutes and then seek medical advice (P305+P351+P338;P310).